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Compound of Interest

Compound Name: 7-O-Methylaloeresin A

Cat. No.: B150404 Get Quote

For researchers, scientists, and professionals engaged in drug development and natural

product chemistry, a precise understanding of chemical nomenclature is paramount. This guide

provides a detailed overview of the synonyms and the formal IUPAC name for the chromone

glycoside, 7-O-Methylaloeresin A.

Synonyms
7-O-Methylaloeresin A is known in scientific literature and chemical databases by several

alternative names. These synonyms are crucial for comprehensive literature searches and for

identifying the compound from various suppliers.
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Synonym Source/Database

((2S,3R,4S,5S,6R)-4,5-dihydroxy-6-

(hydroxymethyl)-2-(7-methoxy-5-methyl-4-oxo-

2-(2-oxopropyl)chromen-8-yl)oxan-3-yl) (E)-3-(4-

hydroxyphenyl)prop-2-enoate

PubChem[1]

2-acetonyl-8-C-beta-D(2'-O-(E)-4-

hydroxycinnamoyl)glucopyranosyl-7-methoxy-5-

methylchromone

PubChem[1]

O-Methyl aloeresinA-7 ChemicalBook[2]

7-O-methylaloeresin A MeSH[1]

IUPAC Name
The systematic name for 7-O-Methylaloeresin A, assigned according to the rules set by the

International Union of Pure and Applied Chemistry (IUPAC), provides an unambiguous

description of its molecular structure.

((2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(7-methoxy-5-methyl-4-oxo-2-(2-

oxopropyl)-4H-chromen-8-yl)tetrahydro-2H-pyran-3-yl) (E)-3-(4-hydroxyphenyl)acrylate

To facilitate a deeper understanding of the relationships between the different components of

the IUPAC name and the molecule itself, the following diagram illustrates the logical connection

of the core moieties.
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Chromone Core

Glycosidic Moiety

Chromone

Methoxy

 at C7

Methyl
 at C5

Acetonyl at C2

Glucopyranosyl Hydroxycinnamoyl
 at C2'

Logical relationship of moieties in 7-O-Methylaloeresin A.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b150404#7-o-methylaloeresin-a-
synonyms-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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